Cas no 54576-35-1 ( )
structure
Product Name:
CAS No:54576-35-1
MF:C11H16O2
MW:180.243543624878
CID:942039
PubChem ID:347706
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Isopropylphenoxy)ethanol
- 2-(4-propan-2-ylphenoxy)ethanol
- 2-(4-isopropylphenoxy)-1-ethanol
- 2-(4-isopropylphenoxy)-ethanol
- AC1L87X8
- CTK8J1762
- Ethanol, 2-[4-(1-methylethyl)phenoxy]-
- NSC406513
- SureCN5551011
- AKOS000345524
- NSC-406513
- DTXSID50324364
- 54576-35-1
- SCHEMBL5551011
- DB-312661
-
-
- Inchi: 1S/C11H16O2/c1-9(2)10-3-5-11(6-4-10)13-8-7-12/h3-6,9,12H,7-8H2,1-2H3
- InChI Key: ZMWWUPALOIERNV-UHFFFAOYSA-N
- SMILES: O(CCO)C1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 180.11508
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
- LogP: 2.18110
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581226-1g |
2-(4-Isopropylphenoxy)ethan-1-ol |
54576-35-1 | 98% | 1g |
¥1365.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581226-5g |
2-(4-Isopropylphenoxy)ethan-1-ol |
54576-35-1 | 98% | 5g |
¥3530.00 | 2024-05-09 |
Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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